Cas no 98-66-8 (4-Chlorobenzenesulfonic acid)
4-Chlorobenzenesulfonic acid structure
Product Name:4-Chlorobenzenesulfonic acid
CAS No:98-66-8
MF:C6H5ClO3S
MW:192.620099782944
MDL:MFCD09750379
CID:34970
PubChem ID:24860090
Update Time:2025-04-19
4-Chlorobenzenesulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Chlorobenzenesulfonic acid
- 4-Chlorobenzensulfonic acid hydrate
- 4-CHLOROBENZENESULPHONIC ACID
- p-Chlorobenzenesulfonic acid
- 4-Chlorobenzenesulfonic Acid Hydrate
- 4-Chloro-benzenesulfonic acid
- Benzenesulfonic acid,4-chloro
- Benzenesulfonic acid,p-chloro
- EINECS 202-690-0
- p-Chlorophenylsulfonic acid
- Benzenesulfonicacid, p-chloro- (6CI,7CI,8CI)
- Benzene-1-chloro-4-sulfonic acid
- NSC 9914
- UNII-5CN6B87IK2
- D89278
- VS-12644
- Q27261838
- 5CN6B87IK2
- CS-0016006
- 4-Chloro Benzene Sulfonic Acid
- NS00040538
- MFCD00065342
- Benzenesulfonic acid, p-chloro-
- AC-17054
- Tox21_302072
- benzene; hydrogen sulfite; hydrochloride
- p-chlorobenzene sulfonic acid
- AKOS002303176
- CAS-98-66-8
- P-CHLOROBENZENESULFONIC ACID [MI]
- BRN 2209486
- BDBM50325574
- NCGC00255723-01
- NCI60_000700
- DTXCID5024473
- F3099-6892
- SCHEMBL26836
- 4-11-00-00107 (Beilstein Handbook Reference)
- Benzenesulfonic acid, 4-chloro-
- InChI=1/C6H5ClO3S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,(H,8,9,10
- 98-66-8
- AM101771
- DTXSID7044473
- A845891
- 4-chlorobenzene-1-sulfonic acid
- 4-Chlorobenzenesulfonic acid, technical grade, 90%
- FT-0631511
- CHEMBL1224628
- AI3-50012
- 4-CHLOROBENZENE SULFONIC ACID
- 4-Chlorobenzenesulfonicacid
- DB-057739
- BBL034713
- 4-chloranylbenzenesulfonic acid
- AS-871/43475655
- VXN
- STL426755
- 202-690-0
-
- MDL： MFCD09750379
- Inchi： 1S/C6H5ClO3S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,(H,8,9,10)
- InChI Key： RJWBTWIBUIGANW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)S(=O)(=O)O
Computed Properties
- Exact Mass: 191.96500
- Monoisotopic Mass: 191.964792
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 54.4
Experimental Properties
- Color/Form: Needle like crystals.
- Density: 1.449 (estimate)
- Melting Point: 102 ºC
- Boiling Point: 149 °C/22 mmHg(lit.)
- Flash Point: 108 C
- Water Partition Coefficient: very faint turbidity
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
- PSA: 62.75000
- LogP: 2.66750
- Merck: 2122
- Solubility: Soluble in water and ethanol.
4-Chlorobenzenesulfonic acid Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H302,H314
- Warning Statement： P280,P305+P351+P338,P310
- Hazardous Material transportation number：UN 2583 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26-S27-S28-S36/37/39-S45-S24/25
- RTECS：DB5074000
-
Hazardous Material Identification：
- Safety Term：8
- Packing Group：III
- Risk Phrases：R22; R34
- HazardClass：8
- PackingGroup：III
- Storage Condition：Keep container closed when not in use. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances
4-Chlorobenzenesulfonic acid Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-Chlorobenzenesulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 079220-25g |
4-Chlorobenzenesulfonic acid |
98-66-8 | 95% | 25g |
￡10.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C100665-500g |
4-Chlorobenzenesulfonic acid |
98-66-8 | 98% | 500g |
¥153.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C100665-100g |
4-Chlorobenzenesulfonic acid |
98-66-8 | 98% | 100g |
¥47.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C100665-25g |
4-Chlorobenzenesulfonic acid |
98-66-8 | 98% | 25g |
¥29.90 | 2023-09-04 | |
| Ambeed | A212429-25g |
4-Chlorobenzenesulfonic acid |
98-66-8 | 98% (contains <5%H2O) | 25g |
$6.0 | 2024-07-16 | |
| Chemenu | CM343676-100g |
4-Chlorobenzenesulfonic acid hydrate |
98-66-8 | 95%+ | 100g |
$72 | 2022-05-27 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R001846-500g |
4-Chlorobenzenesulfonic acid |
98-66-8 | 98% | 500g |
￥101 | 2024-07-19 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 332925-25G |
4-Chlorobenzenesulfonic acid |
98-66-8 | 90% | 25G |
￥314.69 | 2022-02-24 | |
| abcr | AB139428-25 g |
4-Chlorobenzensulfonic acid hydrate; . |
98-66-8 | 25 g |
€190.70 | 2023-07-20 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C837758-2.5kg |
4-Chlorobenzenesulfonic Acid Hydrate |
98-66-8 | 98% | 2.5kg |
928.00 | 2021-05-17 |
4-Chlorobenzenesulfonic acid Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:98-66-8)4-Chlorobenzenesulfonic acid
Order Number:sfd5771
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:98-66-8)4-氯苯磺酸
Order Number:LE2469593
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com
4-Chlorobenzenesulfonic acid Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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